2-cyano-N-propylacetamide

• IUPAC Name: 2-cyano-N-propylacetamide
• InChI: InChI=1S/C6H10N2O/c1-2-5-8-6(9)3-4-7/h2-3,5H2,1H3,(H,8,9)
• InChI Key: QXWFLDZVDBAJAG-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)CC#N
• Molecular Formula: C6H10N2O
• DSSTOX Substance ID: DTXSID60403215
• Molecular Weight: 126.16 g/mol
• CAS No.: 52493-35-3

Description

2-cyano-N-propylacetamide is a useful research compound. Its molecular formula is C6H10N2O and its molecular weight is 126.16 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antimicrobial Agent Synthesis

2-Cyano-N-arylacetamide, a variant of 2-Cyano-N-propylacetamide, has been used in the synthesis of various nitrogenous heterocycles, such as iminocoumarine, thiazole, dihydropyridine, and imidazole or benzoimidazole. These compounds have shown potential as antimicrobial agents against certain strains of Gram bacteria and fungi, as demonstrated through biological testing and molecular docking studies (Ewies & Abdelsalaam, 2020).

Thrombin Inhibition

A derivative of this compound, specifically 2-Cyano-6-fluorophenylacetamide, was explored in the design of thrombin inhibitors. These inhibitors have demonstrated robust efficacy in canine anticoagulation and thrombosis models upon oral administration, indicating their potential in thrombosis treatment (Kreutter et al., 2008).

Synthesis of Cyanoximes and their Complexes

2-Cyano-N-isonitrosoacetamide, a related compound, has been synthesized and used to create cyanoximes, which in turn form complexes with palladium and platinum. These complexes have shown antiproliferative activity against human cervical cancer HeLa cell lines, suggesting potential applications in cancer therapy (Eddings et al., 2004).

Nonionic Surfactants and Antimicrobial Agents

2-Cyano-N-octadecylacetamide has been used to synthesize nonionic surfactants containing heterocyclic nuclei. These compounds have shown antimicrobial properties and could be useful in creating surfactants with improved properties (El-Sayed & Ahmed, 2016).

Antiseizure Profile

Sec-Butyl-propylacetamide (SPD), a derivative of this compound, exhibits a broad-spectrum antiseizure profile. It has shown efficacy in rat and guinea pig models of status epilepticus and neuroprotection in excitotoxic cell death scenarios, indicating its potential in epilepsy treatment (White et al., 2012).

Anticancer Properties

Various derivatives of this compound have been synthesized and shown to possess antitumor properties. This includes activity against a wide range of human tumor cell lines, suggesting their potential use in cancer therapy (Girgis et al., 2006).

Synthesis routes and methods

Procedure details

500 mg (5.88 mmol) Cyanoacetic acid are dissolved in 30 ml dimethylformamide, 382 mg (6.47 mmol) n-propylamine, 874 mg (6.47 mmol) 1-hydroxy-1H-benzotriazole hydrate and 718 mg (5.88 mmol) 4-dimethylaminopyridine are added. The reaction mixture is stirred at 0° C., then 1.24 g (6.47 mmol) 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride are added. The reaction mixture is stirred at room temperature for 18 hours, then water and ethyl acetate are added. The organic phase is dried over sodium sulfate and evaporated to dryness in vacuo. The residue is purified by preparative HPLC.